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Compound of Interest

Compound Name: 1-Propylcyclopentanol

Cat. No.: B158262 Get Quote

This technical guide provides a concise overview of the key physical properties of 1-
Propylcyclopentanol, specifically its boiling point and density. The intended audience for this

document includes researchers, scientists, and professionals in drug development who may

use this compound as a solvent or an intermediate in organic synthesis.

Physical Properties of 1-Propylcyclopentanol
1-Propylcyclopentanol is an organic compound with the molecular formula C8H16O.[1][2][3]

[4][5][6] It consists of a cyclopentane ring substituted with a propyl group and a hydroxyl group.

[3] This structure influences its physical characteristics, such as being a colorless to pale yellow

liquid at room temperature and having limited solubility in water.[3]

The boiling point and density of 1-Propylcyclopentanol have been reported in various

chemical databases. The table below summarizes these values from different sources.

Physical Property Value Source

Boiling Point 173.55°C ChemicalBook[7]

171.7°C (at 760 mmHg) Guidechem[8]

Density 0.9040 g/cm³ ChemicalBook[7]

0.927 g/cm³ Guidechem[8]
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Experimental Protocols
The determination of the physical properties cited above follows standard laboratory

procedures. While specific experimental details for the provided data are not available, the

general methodologies are outlined below.

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the external pressure. A common laboratory method for determining the

normal boiling point (at atmospheric pressure) is distillation. The substance is heated, and

the temperature at which the liquid boils and its vapor condenses is recorded. For

measurements at pressures other than atmospheric, a vacuum distillation setup is employed.

Density Measurement: Density, the mass per unit volume, is typically determined using a

pycnometer or a hydrometer. The pycnometer method involves accurately measuring the

weight of a known volume of the liquid at a specific temperature. The density is then

calculated by dividing the mass of the liquid by its volume.

Logical Relationship Diagram
The following diagram illustrates the relationship between the molecular structure of 1-
Propylcyclopentanol and the determination of its physical properties.
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Caption: Logical workflow from compound to its measured physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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